N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-1-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C17H23N3O4S/c1-20-12-16(11-18-20)25(22,23)19-13-17(21,14-5-3-2-4-6-14)15-7-9-24-10-8-15/h2-6,11-12,15,19,21H,7-10,13H2,1H3
• InChI Key: AVLWHKSNUXDREP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NCC(C2CCOCC2)(C3=CC=CC=C3)O
• Molecular Formula: C17H23N3O4S
• Molecular Weight: 365.4 g/mol

Description

N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-1-methyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C17H23N3O4S and its molecular weight is 365.45. The purity is usually 95%.
BenchChem offers high-quality N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-1-methyl-1H-pyrazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-1-methyl-1H-pyrazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Applications

Research on novel heterocyclic compounds containing a sulfonamido moiety has shown promise for use as antibacterial agents. For example, compounds synthesized from ethyl {[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}cyanoacetate showed high antibacterial activity (Azab, Youssef, & El-Bordany, 2013).

Anticancer and Enzyme Inhibition

Sulfonamides have been explored for their anticancer properties and ability to inhibit various enzymes, including carbonic anhydrase (CA). A study on metal complexes of pyrazole-based sulfonamide showed effective inhibitory activity on human erythrocyte carbonic anhydrase isoenzymes I and II, highlighting their potential in developing new therapeutic agents (Büyükkıdan et al., 2017).

Antimicrobial Activity

Compounds based on 3-methyl-1-phenyl-5-amino pyrazole treated with various reagents showed significant antimicrobial activity, providing a basis for developing new antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).

Drug Metabolism Studies

The application of biocatalysis to drug metabolism, using compounds such as LY451395, a biaryl-bis-sulfonamide, showcases the potential of microbial-based systems to produce mammalian metabolites for structural characterization and clinical investigations (Zmijewski et al., 2006).